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Introduction

Pentaerythritol Distearate (PEDS) is a non-ionic surfactant and ester formed from the
esterification of pentaerythritol and stearic acid.[1][2] In the realm of complex fluids, such as
emulsions, creams, and lotions, PEDS serves as a versatile rheology modifier, emulsifier, and
texturizer.[1][3] Its primary functions are to enhance viscosity, improve the stability of
formulations, and impart a desirable sensory profile.[1] PEDS is often utilized as an alternative
to traditional waxes and fatty alcohols, offering a non-waxy and smooth skin feel.[1] This
document provides detailed application notes and experimental protocols for evaluating the
performance of Pentaerythritol Distearate as a rheology modifier.

Physicochemical Properties

Pentaerythritol Distearate is a white to off-white, wax-like solid at room temperature.[1] Key
properties are summarized in the table below.
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Property Value Reference
PENTAERYTHRITYL

INCI Name [2]
DISTEARATE

CAS Number 13081-97-5 [1]

Molecular Formula C41H8006 [1]

Molecular Weight 669.07 g/mol [1]

White to off-white wax-like
Appearance [1]
pellets or powder

Melting Point Approximately 72°C [4]
N Soluble in oil; insoluble in
Solubility [2]
water
Typical Usage Level 1-5% in cosmetic formulations [1]

Mechanism of Action as a Rheology Modifier

Pentaerythritol Distearate's ability to modify the rheology of complex fluids stems from its
molecular structure. The long, saturated stearate chains provide lipophilic character, while the
core pentaerythritol unit with its remaining free hydroxyl groups offers some hydrophilicity. In
oil-in-water (o/w) emulsions, PEDS orients itself at the oil-water interface, reducing interfacial
tension and acting as an emulsifier.[1] Its primary thickening effect, however, is attributed to the
formation of a structured network within the continuous phase of the formulation. This network,
composed of crystalline PEDS and entrapped solvent, physically restricts the movement of the
dispersed phase, thereby increasing the viscosity and yield stress of the system. This
contributes to the overall stability and texture of the product.[5]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.myskinrecipes.com/shop/en/emulsion-texturizer/2231-pentaerythrityl-distearate.html
https://www.atamanchemicals.com/pentaerythritol-distearate_u34316/
https://www.atamanchemicals.com/pentaerythritol-distearate_u34316/
https://www.atamanchemicals.com/pentaerythritol-distearate_u34316/
https://www.atamanchemicals.com/pentaerythritol-distearate_u34316/
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=12&id2=5124
https://www.myskinrecipes.com/shop/en/emulsion-texturizer/2231-pentaerythrityl-distearate.html
https://www.atamanchemicals.com/pentaerythritol-distearate_u34316/
https://www.benchchem.com/product/b084074?utm_src=pdf-body
https://www.atamanchemicals.com/pentaerythritol-distearate_u34316/
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=978&id2=5123
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Pentaerythritol

Distearate (PEDS)

Molecular Structure:
- Lipophilic Stearate Chains
- Core Pentaerythritol Unit

Structured Network
Formation in
Continuous Phase

enables

Oil-Water Interface

Positioning is the primary cause of

Rheology Modification

Enhanced Viscosity
Improved Stability
Desirable Texture

Click to download full resolution via product page
PEDS Structure-Function Relationship

Quantitative Data and Performance

While direct quantitative rheological data for Pentaerythritol Distearate is not extensively
available in public literature, its performance can be inferred from qualitative descriptions and
comparison with analogous materials like Pentaerythritol Tetrastearate (PETS). PEDS is
reported to have a stronger thickening ability compared to common texturizers like Myristyl
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Myristate (MM) and Cetyl Palmitate (CP).[4] The following table summarizes the expected

rheological impact of PEDS in a typical o/w emulsion.

Parameter

Expected Performance of PEDS (1-5%
wiw)

Viscosity

Significant increase in viscosity, proportional to

concentration.

Shear Thinning Behavior

Formulations are expected to be non-Newtonian
and exhibit shear-thinning properties, meaning
viscosity decreases with increasing shear rate.
This is desirable for cosmetic products, as it
allows for easy application with a rich feel at

rest.

Yield Stress

A measurable yield stress is anticipated, which
helps in stabilizing emulsions by preventing the

settling of suspended particles.

Temperature Stability

The rheological properties are expected to be
temperature-dependent, with viscosity generally
decreasing at higher temperatures. The melting
point of PEDS is a critical factor in formulation

processing.

Thixotropy

Formulations containing PEDS may exhibit
thixotropic behavior, where the viscosity
recovers over time after the cessation of shear.
This contributes to good sensory properties and

stability.

Experimental Protocols

The following protocols are designed to characterize the rheological properties of a complex

fluid formulated with Pentaerythritol Distearate.

Preparation of a Model Oil-in-Water (o/w) Emulsion
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Objective: To prepare a stable o/w emulsion containing Pentaerythritol Distearate for
rheological analysis.

Materials:

Pentaerythritol Distearate

Mineral Oil (or other suitable oil phase)

Deionized Water

Primary Emulsifier (e.g., Polysorbate 80)

Preservative (e.g., Phenoxyethanol)
Procedure:

o Oil Phase Preparation: In a beaker, combine the mineral oil and Pentaerythritol Distearate.
Heat to 75-80°C with gentle stirring until all components are melted and homogenous.

e Aqueous Phase Preparation: In a separate beaker, combine the deionized water, primary
emulsifier, and preservative. Heat to 75-80°C with stirring.

o Emulsification: Slowly add the hot oil phase to the hot aqueous phase with continuous high-
shear mixing (e.g., using a homogenizer) for 5-10 minutes.

e Cooling: Continue gentle stirring and cool the emulsion to room temperature.

o Final Adjustment: Adjust the pH if necessary and add any temperature-sensitive ingredients
below 40°C.

Rheological Measurements

Objective: To quantify the viscosity, shear-thinning behavior, and viscoelastic properties of the
formulation.

Apparatus: A rotational rheometer with temperature control, equipped with parallel plate or
cone-and-plate geometry.
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Methodology:

Sample Loading: Place an adequate amount of the sample onto the lower plate of the
rheometer to ensure the gap is completely filled.

Equilibration: Allow the sample to equilibrate at the desired temperature (e.g., 25°C) for a set
period.

Shear Rate Sweep: Perform a shear rate sweep from a low shear rate (e.g., 0.1 s71) to a
high shear rate (e.g., 100 s~1) and back down to the low shear rate.

Data Analysis: Plot viscosity as a function of shear rate. The resulting flow curve will indicate
the shear-thinning nature of the fluid. The area between the upward and downward curves
can indicate the degree of thixotropy.

Methodology:

Amplitude Sweep: First, perform a strain or stress amplitude sweep at a constant frequency
to determine the linear viscoelastic region (LVER), where the storage modulus (G') and loss
modulus (G") are independent of the applied strain/stress.

Frequency Sweep: Within the LVER, perform a frequency sweep (e.g., from 0.1 to 100 rad/s)
at a constant strain/stress.

Data Analysis: Plot G' and G" as a function of frequency. In a structured fluid, G" will typically
be greater than G", indicating a more solid-like (elastic) behavior at rest.

Stability Testing

Objective: To assess the physical stability of the formulation over time and under stress
conditions.

Procedure:

o Store samples of the formulation at elevated temperatures (e.g., 40°C and 50°C) for a period
of 1 to 3 months.
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* Atregular intervals, evaluate the samples for any signs of instability such as phase
separation, creaming, or significant changes in viscosity and appearance.

Procedure:

¢ Subject the formulation to a series of freeze-thaw cycles (e.g., 24 hours at -10°C followed by
24 hours at room temperature).

» After each cycle, visually inspect the sample for any changes in homogeneity, texture, or
evidence of phase separation.
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Experimental Workflow for PEDS Evaluation

Conclusion
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Pentaerythritol Distearate is an effective rheology modifier for complex fluids, particularly in
cosmetic and pharmaceutical applications. It provides significant viscosity enhancement, shear-
thinning properties, and contributes to the overall stability and sensory experience of the final
product. The experimental protocols outlined in this document provide a framework for the
systematic evaluation of PEDS in various formulations. Further research to generate and
publish quantitative rheological data for PEDS under different conditions would be highly
valuable to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b084074?utm_src=pdf-body
https://www.benchchem.com/product/b084074?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/pentaerythritol-distearate_u34316/
https://www.myskinrecipes.com/shop/en/emulsion-texturizer/2231-pentaerythrityl-distearate.html
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13369
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=12&id2=5124
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=978&id2=5123
https://www.benchchem.com/product/b084074#pentaerythritol-distearate-as-a-rheology-modifier-in-complex-fluids
https://www.benchchem.com/product/b084074#pentaerythritol-distearate-as-a-rheology-modifier-in-complex-fluids
https://www.benchchem.com/product/b084074#pentaerythritol-distearate-as-a-rheology-modifier-in-complex-fluids
https://www.benchchem.com/product/b084074#pentaerythritol-distearate-as-a-rheology-modifier-in-complex-fluids
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b084074?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

